Cas no 14227-19-1 (Ethane(dithioperoxoic)acid, 4-methylphenyl ester)

• Product Name: Ethane(dithioperoxoic)acid, 4-methylphenyl ester
• CAS No: 14227-19-1
• MF: C₉H₁₀OS₂
• MW: 198.305099964142
• CID: 160006
• PubChem ID: 203366
• Update Time: 2025-04-19

Ethane(dithioperoxoic)acid, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Ethane(dithioperoxoic)acid, 4-methylphenyl ester
• Acetyl(p-methylphenyl) persulfide
• S-(4-methylphenyl)sulfanyl ethanethioate
• 14227-19-1
• Peroxyacetic acid, dithio-, SS-p-tolyl ester
• S-p-Tolyl dithioperoxyacetate
• Acetyl p-tolyl disulfide
• DTXSID30161991
• Dithioperoxyacetic acid, S-(p-tolyl) ester
• Ethane(dithioperoxic) acid, 4-methylphenyl ester (9CI)
• Ethane(dithioperoxic) acid, 4-methylphenyl ester
• BRN 1948206
• Peroxyacetic acid, dithio-, S-(p-tolyl) ester

• Inchi： 1S/C9H10OS2/c1-7-3-5-9(6-4-7)12-11-8(2)10/h3-6H,1-2H3
• InChI Key： MWBSATMSRDPDDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)SC(C)=O

Computed Properties

• Exact Mass: 198.0174
• Monoisotopic Mass: 198.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 318.4°C at 760 mmHg
• Flash Point: 138°C
• Refractive Index: 1.607
• PSA: 17.07